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The PI3K/Akt/mTOR Signaling Pathway in
Oncology
The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway

is a crucial intracellular signaling cascade that plays a pivotal role in regulating the cell cycle,

promoting cell growth and proliferation, and inhibiting apoptosis (programmed cell death).[1][3]

The pathway is activated by a variety of extracellular signals, including growth factors and

hormones, which bind to receptor tyrosine kinases (RTKs) on the cell surface.[4]

Upon activation, PI3K phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to

generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[4] PIP3 acts as a second

messenger, recruiting and activating downstream effectors, most notably the serine/threonine

kinase Akt (also known as Protein Kinase B).[4] Activated Akt then phosphorylates a multitude

of substrates, leading to the activation of mTOR, a key regulator of protein synthesis and cell

growth.[1][4] The dysregulation of this pathway, through mutations or amplification of its

components, is a frequent event in human cancers, making it a prime target for therapeutic

intervention.[2][3]
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1. Cell Culture
(e.g., PEL cells)

2. Seed cells in
96-well plates

3. Add Test Compound
(e.g., 4-(2-Morpholin-4-ylethoxy)benzonitrile)

4. Incubate for 72h

5. Add MTS Reagent

6. Measure Absorbance
(490 nm)

7. Data Analysis
(Calculate IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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